7-[(2,6-dichlorobenzyl)oxy]-4-(4-methoxyphenyl)-8-methyl-2H-chromen-2-one

Specification

• Molecular Formula: C24H18Cl2O4
• Molecular Weight: 441.3 g/mol
• IUPAC Name: 7-[(2,6-dichlorophenyl)methoxy]-4-(4-methoxyphenyl)-8-methylchromen-2-one
• Standard InChI: InChI=1S/C24H18Cl2O4/c1-14-22(29-13-19-20(25)4-3-5-21(19)26)11-10-17-18(12-23(27)30-24(14)17)15-6-8-16(28-2)9-7-15/h3-12H,13H2,1-2H3
• Standard InChI Key: CRKMIFYRZXMUPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OC(=O)C=C2C3=CC=C(C=C3)OC)OCC4=C(C=CC=C4Cl)Cl

Introduction

7-[(2,6-dichlorobenzyl)oxy]-4-(4-methoxyphenyl)-8-methyl-2H-chromen-2-one is a synthetic organic compound belonging to the coumarin family. Coumarins are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. This specific compound, due to its structural modifications, may exhibit unique pharmacological profiles.

Biological Activities

Coumarins are known for their broad spectrum of biological activities. The specific modifications in 7-[(2,6-dichlorobenzyl)oxy]-4-(4-methoxyphenyl)-8-methyl-2H-chromen-2-one could enhance or alter these activities.

Antimicrobial Activity

Studies on coumarin derivatives often show promising antimicrobial effects. The presence of chloro and methoxy groups may enhance this activity by interacting with microbial enzymes or membranes.

Anticancer Activity

Coumarins have been investigated for their anticancer potential, often acting through mechanisms like apoptosis induction or cell cycle arrest. The structural modifications in this compound could influence its ability to interact with cancer cell targets.

Anti-inflammatory Activity

Coumarins are known to exhibit anti-inflammatory properties, which could be beneficial in treating conditions like arthritis or other inflammatory diseases. The specific substituents in this compound may modulate this activity.

Pharmacokinetics and Toxicity

Understanding the pharmacokinetics and toxicity of 7-[(2,6-dichlorobenzyl)oxy]-4-(4-methoxyphenyl)-8-methyl-2H-chromen-2-one is essential for its potential therapeutic use. Factors such as absorption, distribution, metabolism, and excretion (ADME) need to be evaluated.

Toxicity

The toxicity profile of this compound would depend on its structural features and biological interactions. Generally, coumarins are considered relatively safe, but specific substituents can alter toxicity levels.